Cas no 57248-40-5 (3-Thiophenecarbonyl chloride, 2,5-dibromo-)

3-Thiophenecarbonyl chloride, 2,5-dibromo- structure
57248-40-5 structure
Product Name:3-Thiophenecarbonyl chloride, 2,5-dibromo-
CAS No:57248-40-5
MF:C5HBr2ClOS
MW:304.386837720871
CID:345997
PubChem ID:13418989
Update Time:2025-04-19

3-Thiophenecarbonyl chloride, 2,5-dibromo- Chemical and Physical Properties

Names and Identifiers

    • 3-Thiophenecarbonyl chloride, 2,5-dibromo-
    • 2,5-dibromothiophene-3-carbonyl chloride
    • DTXSID10540220
    • 57248-40-5
    • Inchi: 1S/C5HBr2ClOS/c6-3-1-2(5(8)9)4(7)10-3/h1H
    • InChI Key: TZKYICXIRLLMKF-UHFFFAOYSA-N
    • SMILES: BrC1=C(C(=O)Cl)C=C(S1)Br

Computed Properties

  • Exact Mass: 301.78033
  • Monoisotopic Mass: 301.78034g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 45.3Ų

Experimental Properties

  • PSA: 17.07

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